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This technical guide provides a comprehensive overview of the structural biology of the Salt-

Overly Tolerant (SALT) protein from Oryza sativa. The SALT protein, a key component in the

salt stress response of rice, offers a potential target for the development of crops with

enhanced salinity tolerance. This document details the structural features, functional

implications, and the experimental protocols utilized in its characterization.

Introduction
Soil salinity is a major agricultural challenge, significantly impacting crop yields worldwide. In

rice (Oryza sativa), a major quantitative trait locus (QTL) known as SalTol is associated with

salt tolerance at the seedling stage. The SALT protein, encoded by a gene within this locus, is

a mannose-binding jacalin-like lectin that plays a crucial role in mitigating the effects of salt

stress. Understanding the three-dimensional structure of the SALT protein is paramount for

elucidating its mechanism of action and for structure-based approaches to crop improvement.
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This guide focuses on the crystal structure of the SALT protein (PDB ID: 5GVY), providing a

detailed analysis of its architecture, its interaction with mannose, and its solution behavior.[1]

Structural Overview
The SALT protein is a homodimer, with each monomer consisting of 145 amino acids. The

crystal structure was determined at a resolution of 1.66 Å, revealing a detailed view of its

molecular architecture. Small-angle X-ray scattering (SAXS) data confirms that the dimeric

form is also the predominant state in solution.[1]

Quantitative Structural and Biophysical Data
The following tables summarize the key quantitative data from the structural and biophysical

characterization of the SALT protein.

Crystallographic Data (PDB ID: 5GVY) Value

Resolution 1.66 Å

R-Value Work 0.162

R-Value Free 0.201

Space Group P 1 21 1

Unit Cell Dimensions (a, b, c) 41.51 Å, 67.29 Å, 53.08 Å

Unit Cell Angles (α, β, γ) 90°, 109.95°, 90°

Structural Parameters (PDB ID: 5GVY) Value

Total Structure Weight 30.78 kDa

Atom Count 2,599

Modeled Residue Count 290

Buried Surface Area (Dimer Interface) 900 Å²
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SAXS Data Value

Radius of Gyration (Rg) 2.1 nm

Maximum Linear Dimension (Dmax) 6.5 nm

Signaling Pathway in Salt Stress Response
The SALT protein is implicated in the broader salt stress response pathway in rice. High salinity

creates both osmotic stress and ionic toxicity. The Salt Overly Sensitive (SOS) pathway is a

critical signaling cascade for maintaining ion homeostasis. While the direct interaction of the

SALT protein with the core SOS pathway components (SOS1, SOS2, and SOS3) has not been

fully elucidated, its nature as a lectin suggests a role in recognizing specific glycosylation

patterns that may be altered under stress conditions, potentially acting as a sensor or

modulator in the upstream signaling events.
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Putative role of SALT protein in the rice salt stress signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b14661391/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-structural-biology-of-salt-protein
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14661391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following protocols provide a detailed methodology for the key experiments involved in the

structural determination of the SALT protein.

Gene Cloning and Expression Vector Construction
Gene Amplification: The coding sequence of the SalT gene was amplified from the cDNA of

Oryza sativa.

Vector Preparation: The pET-28a expression vector was used, which allows for the

expression of an N-terminal His-tagged fusion protein.

Cloning: The amplified SalT gene was cloned into the pET-28a vector.

Transformation: The recombinant pET-28a-SalT vector was transformed into E. coli BL21

(DE3) competent cells for protein expression.

Protein Expression and Purification
Culture Growth: Transformed E. coli cells were grown in LB medium at 37°C until an OD600

of 0.6-0.8 was reached.

Induction: Protein expression was induced with 0.4 mM IPTG at 18°C for 16 hours.

Cell Lysis: Cells were harvested and lysed by ultrasonication.

Affinity Chromatography: The His-tagged SALT protein was purified from the cell lysate using

a Ni-NTA agarose column.

Size-Exclusion Chromatography: The protein was further purified using a Superdex 200

column to ensure homogeneity.

Crystallization
Protein Concentration: The purified SALT protein was concentrated to 13 mg/mL.

Crystallization Method: The sitting-drop vapor diffusion method was employed.
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Crystallization Conditions: Crystals were grown by mixing 0.25 µL of the protein solution with

0.25 µL of a reservoir solution containing 0.2 M magnesium chloride hexahydrate, 0.1 M Tris-

HCl (pH 8.5), and 25% (w/v) PEG 3350.

Crystal Growth: Diffraction-quality single crystals appeared within 7 days.

Cryo-protection: Crystals were soaked in a reservoir solution containing 20% (v/v) glycerol

before being flash-cooled in liquid nitrogen.

X-ray Diffraction Data Collection and Structure
Determination

Data Collection: X-ray diffraction data were collected at a synchrotron radiation facility.

Data Processing: The collected diffraction data were processed and scaled.

Structure Solution: The structure was solved by molecular replacement.

Refinement: The model was refined to a final resolution of 1.66 Å.

Small-Angle X-ray Scattering (SAXS)
Sample Preparation: Purified SALT protein was prepared in a buffer containing 50 mM NaCl,

2.7 mM KCl, 10 mM Na2HPO4, and 1.8 mM KH2PO4 at pH 7.4.

Data Collection: SAXS data were collected at a concentration of 5 mg/ml.

Data Analysis: The scattering data was analyzed to determine the radius of gyration (Rg) and

the maximum dimension (Dmax), and to generate a low-resolution shape reconstruction of

the protein in solution.

Experimental Workflow
The following diagram illustrates the workflow for the structural determination of the SALT

protein.
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Workflow for the structural determination of the SALT protein.

Conclusion
The structural and biophysical data presented in this guide provide a solid foundation for

understanding the molecular basis of SALT protein function. The high-resolution crystal

structure reveals a stable dimeric assembly and the specific interactions involved in mannose

binding, offering critical insights for future research. These findings are instrumental for

targeted genetic modification approaches aimed at enhancing salt tolerance in rice and other

economically important crops. Further investigation into the precise role of the SALT protein
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within the broader salt stress signaling network will be essential for a complete understanding

of its biological function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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